Cas no 1708168-71-1 ((1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol)

• Product Name: (1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol
• CAS No: 1708168-71-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5275798
• Update Time: 2025-05-23

(1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol Chemical and Physical Properties

Names and Identifiers

• (1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol
• Cyclohexanemethanol, α-[1-(aminomethyl)cyclopropyl]-

• Inchi： 1S/C11H21NO/c12-8-11(6-7-11)10(13)9-4-2-1-3-5-9/h9-10,13H,1-8,12H2
• InChI Key： SEIOZNMAICXQKB-UHFFFAOYSA-N
• SMILES： C(C1(CN)CC1)(C1CCCCC1)O

Additional information on (1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol

Comprehensive Overview of (1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol (CAS No. 1708168-71-1)

(1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol (CAS No. 1708168-71-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's molecular framework combines a cyclopropyl ring with a cyclohexyl moiety, linked via an aminomethyl group and a methanol functional group. This configuration makes it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their stability and ability to modulate biological activity. Researchers have explored (1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol as a key building block in drug discovery, especially for compounds addressing neurodegenerative diseases and G-protein-coupled receptor (GPCR) modulation. Its structural rigidity and functional groups allow for precise interactions with biological targets, making it a valuable tool in medicinal chemistry.

The synthesis of 1708168-71-1 typically involves multi-step organic reactions, including Grignard additions, reductive amination, and cyclohexyl ring functionalization. These methods ensure high purity and yield, critical for pharmaceutical applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring compliance with industry standards.

One of the most searched topics related to this compound is its role in central nervous system (CNS) drug development. Given the rising prevalence of conditions like Alzheimer's and Parkinson's disease, researchers are keen to exploit the aminomethyl-cyclopropyl motif for its potential to cross the blood-brain barrier (BBB). Additionally, its cyclohexyl-methanol component is often associated with improved solubility and bioavailability, addressing a common challenge in drug formulation.

From an industrial perspective, (1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol is also of interest for its applications in asymmetric catalysis and chiral auxiliary synthesis. The compound's stereocenters enable the production of enantiomerically pure substances, which are crucial for the development of single-enantiomer drugs. This aligns with the growing trend toward precision medicine, where tailored therapies offer enhanced efficacy and reduced side effects.

Environmental and safety considerations are paramount when handling 1708168-71-1. While the compound is not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment (PPE)—are recommended. Its stability under ambient conditions makes it suitable for long-term storage, though inert atmospheres may be preferred for extended periods.

In summary, (1-Aminomethyl-cyclopropyl)-cyclohexyl-methanol (CAS No. 1708168-71-1) represents a promising candidate for advancing pharmaceutical research and fine chemical synthesis. Its structural complexity and functional diversity position it at the forefront of innovations in drug design and catalysis. As scientific inquiries into its applications continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.